Cas no 60232-11-3 (2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid)

2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid structure
60232-11-3 structure
Product name:2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid
CAS No:60232-11-3
MF:C18H18O2
Molecular Weight:266.33432
CID:1623019
PubChem ID:3042691

2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid Properties

Names and Identifiers

    • 2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid
    • 60232-11-3
    • DTXSID60975649
    • 1H-Indene-5-acetic acid, 2,3-dihydro-alpha-methyl-2-phenyl-
    • Acide (phenyl-2' indanyl-5')-2 proponique [French]
    • 2,3-Dihydro-alpha-methyl-2-phenyl-1H-indene-5-acetic acid
    • Acide (phenyl-2' indanyl-5')-2 proponique
    • Inchi: InChI=1S/C18H18O2/c1-12(18(19)20)14-7-8-15-10-16(11-17(15)9-14)13-5-3-2-4-6-13/h2-9,12,16H,10-11H2,1H3,(H,19,20)
    • InChIKey: DWNUMPHHRWTUML-UHFFFAOYSA-N
    • SMILES: CC(C1=CC2=C(CC(C2)C3=CC=CC=C3)C=C1)C(=O)O

Computed Properties

  • 精确分子量: 266.13074
  • 同位素质量: 266.130679813g/mol
  • Isotope Atom Count: 0
  • 氢键供体数量: 1
  • 氢键受体数量: 2
  • 重原子数量: 20
  • 可旋转化学键数量: 3
  • 复杂度: 345
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 0
  • 不确定原子立构中心数量: 2
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • XLogP3: 4
  • 拓扑分子极性表面积: 37.3Ų

Experimental Properties

  • PSA: 37.3

2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid Literature

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